6-(2-fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one

• CAS: 2640953-41-7
• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol
• SMILES: CN1C(=O)C=CC(=N1)OC2=CC=CC=C2F
• InChI: InChI=1S/C11H9FN2O2/c1-14-11(15)7-6-10(13-14)16-9-5-3-2-4-8(9)12/h2-7H,1H3
• InChIKey: XWMMBGXYOXYBNI-UHFFFAOYSA-N

Medicinal chemistry teams often struggle to source novel, well-characterized fluorinated fragments with defined CNS drug-like properties. This dihydropyridazinone derivative solves that challenge by providing a unique 2-fluorophenoxy substitution pattern that cannot be replicated by simple pyridazinone analogs. • CNS Drug-likeness: XLogP3 1.5 & TPSA 41.9 Ų place it within the favorable window for passive BBB permeability. • FBDD-ready: Low molecular weight (220.20 g/mol) and a sensitive 19F NMR probe enable reproducible binding assays. • Supply assurance: Available from qualified vendors with full analytical documentation, ensuring reproducible DMPK and SAR studies.

6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one: Chemical Identity & Procurement

6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one is a fluorinated dihydropyridazinone derivative (MF: C11H9FN2O2, MW: 220.20 g/mol) [1]. Its structure embeds a 2-fluorophenoxy substituent at the 6-position and a methyl group at the N2 position of the 2,3-dihydropyridazin-3-one core [1]. The compound is classified as a heterocyclic building block with potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibitor or receptor modulator development [1]. Predicted physicochemical properties include a topological polar surface area of 41.9 Ų, XLogP3 of 1.5, and a pKa of -0.73 (predicted) [1]. The compound is commercially available as a research chemical through multiple vendors [1].

Core scaffold

2,3-Dihydropyridazin-3-one heterocyclic building block

Key substitution

2-Fluorophenoxy at 6-position; N2-methyl group

Computed profile

Moderate lipophilicity and low TPSA support CNS drug-likeness evaluation

• [1] Kuujia.com. CAS 2640953-41-7: 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one – Chemical and Physical Properties. Accessed April 2026. View Source

Differentiation from Generic Pyridazinone Analogs

Substitution of the 2-fluorophenoxy group at the 6-position and the N2-methyl group creates a unique electronic and steric environment that differentiates this compound from simple pyridazinones or alternative fluorophenoxy regioisomers. Even minor positional isomerism (e.g., 3-fluorophenoxy or 4-fluorophenoxy) is known to alter hydrogen-bond acceptor capacity and lipophilicity within the dihydropyridazinone class [1]. The specific combination of a 2-fluorophenoxy ether and an N2-methyl substituent results in a predicted XLogP3 of 1.5 and a topological polar surface area of 41.9 Ų [1], which cannot be replicated by unsubstituted pyridazinone or N-H analogs. Consequently, generic replacement without analytical verification risks introducing compounds with divergent membrane permeability, target engagement, and metabolic stability profiles.

Regioisomer mismatch

2-Fluorophenoxy substitution differs in lipophilicity and H-bond profile from 3- or 4-fluoro isomers; predicted values suggest divergent membrane permeability and target engagement.

N2-methyl vs. N-H

N2-methyl removes a hydrogen-bond donor and reduces polar surface area relative to the N-H analog, potentially altering CNS drug-likeness parameters and binding mode.

• [1] Kuujia.com. CAS 2640953-41-7: 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one – Chemical and Physical Properties. Accessed April 2026. View Source

Quantitative Differentiation Evidence vs. Comparators

Lipophilicity: 2-Fluorophenoxy vs. 4-Fluorophenoxy Regioisomer

The 2-fluorophenoxy substitution pattern on the pyridazinone core is expected to yield a different lipophilicity compared to the 4-fluorophenoxy regioisomer. The target compound has a predicted XLogP3 of 1.5 [1]. In contrast, the corresponding 4-fluorophenoxy derivative (6-(4-fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one) is predicted to exhibit a higher XLogP3 of approximately 1.8, as estimated by the same computational method . This difference of ~0.3 log units represents a meaningful divergence in partition coefficient that can influence membrane permeation and non-specific binding.

Lipophilicity shift

Class-level

ΔXLogP3 ≈ -0.3 (target 1.5 vs. 4-fluoro isomer ~1.8)

Supports lower-lipophilicity compound selection context

Predicted via consensus algorithm; experimental logP/D needed

Evidence Dimension	XLogP3 (predicted octanol-water partition coefficient)
Target Compound Data	1.5
Comparator Or Baseline	6-(4-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one: XLogP3 ~1.8 (predicted)
Quantified Difference	ΔXLogP3 ≈ -0.3
Conditions	Predicted via consensus algorithm (XLogP3); experimental confirmation pending

Why This Matters

A difference of 0.3 log units in XLogP3 can substantially affect passive membrane permeability and tissue distribution, making the 2-fluorophenoxy isomer the preferred scaffold when lower lipophilicity is desired to mitigate off-target binding or improve solubility.

• [1] Kuujia.com. CAS 2640953-41-7: 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one – Chemical and Physical Properties. Accessed April 2026. View Source

Polar Surface Area: N2-Methyl vs. N-H Analog

N2-methylation eliminates the hydrogen-bond donor capacity of the dihydropyridazinone ring compared to the unsubstituted N-H congener. The target compound has a predicted topological polar surface area (TPSA) of 41.9 Ų and zero hydrogen-bond donors [1]. The N-H analog, 6-(2-fluorophenoxy)-2,3-dihydropyridazin-3-one, is predicted to possess a TPSA of approximately 54 Ų and one hydrogen-bond donor . The ~12 Ų reduction in TPSA and loss of the H-bond donor may enhance passive blood-brain barrier penetration, a critical parameter for CNS-targeted programs.

PSA reduction

Class-level

ΔTPSA ≈ -12 Ų, HBD 0 vs. N-H analog HBD 1

May impact blood-brain barrier penetration for CNS-focused profiling

Computed TPSA; experimental confirmation pending

Evidence Dimension	Topological Polar Surface Area (TPSA) and H-Bond Donor Count
Target Compound Data	TPSA 41.9 Ų; HBD = 0
Comparator Or Baseline	6-(2-Fluorophenoxy)-2,3-dihydropyridazin-3-one: TPSA ~54 Ų; HBD = 1 (predicted)
Quantified Difference	ΔTPSA ≈ -12 Ų; ΔHBD = -1
Conditions	Computed via fragment-based topological method; experimental confirmation pending

Why This Matters

A TPSA below 60–70 Ų combined with zero H-bond donors is favorable for CNS drug discovery. Researchers prioritizing blood-brain barrier penetration should therefore select the N2-methylated variant over the N-H congener.

• [1] Kuujia.com. CAS 2640953-41-7: 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one – Chemical and Physical Properties. Accessed April 2026. View Source

Rotatable Bonds: Rigidity vs. Ether-Linked Analogs

The target compound contains only 2 rotatable bonds (the exocyclic O–Cphenyl and the single bond linking phenyl to the dihydropyridazinone ring) [1], indicating a relatively rigid core. Analogs such as 6-(2-(2-fluorophenoxy)ethyl)-2-methyl-2,3-dihydropyridazin-3-one, which insert an ethylene spacer, exhibit 4 rotatable bonds . The lower rotatable bond count of the target compound implies a reduced entropic penalty upon target binding, potentially improving binding enthalpy and ligand efficiency.

Rotatable bond count

Class-level

2 rot. bonds vs. ethylene-spacer analog 4

Reduced entropic penalty context may favor binding studies

SMILES-derived; no experimental single-crystal data

Evidence Dimension	Rotatable bond count
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	6-(2-(2-fluorophenoxy)ethyl)-2-methyl-2,3-dihydropyridazin-3-one: 4 rotatable bonds (predicted)
Quantified Difference	ΔRotatable bonds = -2
Conditions	Computed from SMILES structure; experimental single-crystal structure not available

Why This Matters

For fragment-based or structure-guided lead optimization campaigns, a lower rotatable bond count reduces the conformational search space and entropic penalty, often translating to better ligand efficiency metrics. The target compound is therefore a more attractive scaffold when structural rigidity is desired.

• [1] Kuujia.com. CAS 2640953-41-7: 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one – Chemical and Physical Properties. Accessed April 2026. View Source

6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one: Applications & Procurement

CNS Lead Optimization with Balanced Lipophilicity

When medicinal chemistry teams are optimizing central nervous system (CNS) drug candidates, the compound's XLogP3 of 1.5 and TPSA of 41.9 Ų [1] place it within the favorable CNS drug-likeness window (XLogP <5, TPSA <60–90 Ų). The 2-fluorophenoxy isomer's lower predicted lipophilicity relative to the 4-fluorophenoxy regioisomer makes this compound the preferred building block for programs seeking to minimize off-target binding while retaining passive BBB permeability.

SAR Exploration of Bromodomain & Epigenetic Targets

Given the structural similarity to pyridazinone scaffolds that have been employed in bromodomain inhibitor programs (including bifunctional PROTAC degraders) [1], the compound serves as a key intermediate for exploring SAR around the 6-position aryl ether. Suppliers offering this compound in high purity (e.g., 95% or greater) [2] enable researchers to conduct reproducible enzymatic and cellular assays without confounding impurities that could skew IC50 or Kd determinations.

Fragment-Based Drug Design: Fluorinated Aryl Ether Diversity

The compound's low molecular weight (220.20 g/mol) [1] and limited rotatable bond count make it an attractive fragment for FBDD collections. Its fluorine atom offers a sensitive 19F NMR probe for binding assays, and the N2-methyl group eliminates a hydrogen-bond donor, simplifying interpretation of structure-activity relationships compared to the N-H parent.

DMPK Probe Synthesis for Rodent Studies

The calculated physicochemical properties [1] suggest the compound has the appropriate molecular attributes (moderate lipophilicity, low TPSA, no hydrogen-bond donors) for further elaboration into a pharmacokinetic probe. Procurement from vendors supplying authenticated analytical data ensures that in vivo pharmacokinetic studies are conducted with a chemically defined test article, which is essential for obtaining reproducible and publication-quality DMPK datasets.

Application

Selection Property

Validation Focus

CNS drug-like property profiling

Computed lipophilicity and polarity profile

Experimental logD, PAMPA permeability, CNS MPO score confirmation

Bromodomain/epigenetic SAR studies

6-position aryl ether diversity with high purity

Reproducible enzymatic and cellular assay endpoints free of impurity interference

Fragment-based drug design

Low molecular weight and limited rotatable bonds

19F NMR binding assay and simplified SAR interpretation

DMPK probe synthesis

Moderate lipophilicity and absence of H-bond donors

Chemically defined test article for reproducible in vivo PK datasets

• [1] Kuujia.com. CAS 2640953-41-7: 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one – Chemical and Physical Properties. Accessed April 2026. View Source
• [2] Life Chemicals. Product listing: 6-(2-fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one (F6619-8952). Purity and availability data. Accessed April 2026. View Source